Cas no 443117-13-3 (5-(hydroxymethyl)-8-methyl-2-oxo-N-phenyl-2H-pyrano[2,3-c]pyridine-3-carboxamide)

• Product Name: 5-(hydroxymethyl)-8-methyl-2-oxo-N-phenyl-2H-pyrano[2,3-c]pyridine-3-carboxamide
• CAS No: 443117-13-3
• MF: C₁₇H₁₄N₂O₄
• MW: 310.304064273834
• CID: 5341529
• Update Time: 2025-08-03

5-(hydroxymethyl)-8-methyl-2-oxo-N-phenyl-2H-pyrano[2,3-c]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(hydroxymethyl)-8-methyl-2-oxo-N-phenyl-2H-pyrano[2,3-c]pyridine-3-carboxamide
• 5-(hydroxymethyl)-8-methyl-2-oxo-N-phenylpyrano[2,3-c]pyridine-3-carboxamide

• Inchi： 1S/C17H14N2O4/c1-10-15-13(11(9-20)8-18-10)7-14(17(22)23-15)16(21)19-12-5-3-2-4-6-12/h2-8,20H,9H2,1H3,(H,19,21)
• InChI Key： GYANHJRMOPLZPP-UHFFFAOYSA-N
• SMILES： O1C(C(C(NC2C=CC=CC=2)=O)=CC2C(CO)=CN=C(C)C1=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 499
• XLogP3: 1.4
• Topological Polar Surface Area: 88.5

Additional information on 5-(hydroxymethyl)-8-methyl-2-oxo-N-phenyl-2H-pyrano[2,3-c]pyridine-3-carboxamide

5-(Hydroxymethyl)-8-Methyl-2-Oxo-N-Phenyl-2H-Pyrano[2,3-c]Pyridine-3-Carboxamide: A Comprehensive Overview

The compound with CAS No. 443117-13-3, known as 5-(hydroxymethyl)-8-methyl-2-oxo-N-phenyl-2H-pyrano[2,3-c]pyridine-3-carboxamide, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrano[2,3-c]pyridines, which are fused bicyclic systems combining a pyran ring with a pyridine moiety. The presence of multiple functional groups, including a hydroxymethyl group, a methyl substituent, and a phenyl group attached to the carboxamide moiety, contributes to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of pyrano[2,3-c]pyridines in drug discovery due to their ability to interact with various biological targets. The hydroxymethyl and methyl substituents in this compound are believed to play critical roles in modulating its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Additionally, the phenyl group attached to the carboxamide moiety may enhance the molecule's lipophilicity, potentially improving its bioavailability.

One of the most promising applications of this compound lies in its potential as a therapeutic agent. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential use in treating conditions such as arthritis and neurodegenerative diseases. Furthermore, preliminary in vitro studies indicate that this compound may exhibit antiproliferative activity against certain cancer cell lines, making it a candidate for anticancer drug development.

The synthesis of 5-(hydroxymethyl)-8-methyl-2-oxo-N-phenyl-2H-pyrano[2,3-c]pyridine-3-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in asymmetric synthesis have enabled researchers to achieve higher yields and better stereocontrol in the preparation of this compound. The use of microwave-assisted synthesis has also been reported, significantly reducing reaction times while maintaining product quality.

In terms of structural characterization, this compound has been extensively studied using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies have confirmed the presence of all functional groups and their relative positions within the molecule. Computational modeling has further provided insights into the molecule's electronic structure and potential interactions with biological targets.

Despite its promising properties, further research is needed to fully understand the biological mechanisms underlying its activity. Ongoing studies are focusing on elucidating its mode of action at the molecular level and evaluating its safety profile for potential clinical applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic option.

In conclusion, 5-(hydroxymethyl)-8-methyl-2-oxo-N-phenyl-2H-pyrano[2,3-c]pyridine-3-carboxamide represents a fascinating example of how structural complexity can lead to diverse biological activities. With continued research and development efforts, this compound holds great promise for advancing medical science and improving human health.